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Compound of Interest

Compound Name: 2-Chlorobenzylamine

Cat. No.: B130927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-
Chlorobenzylamine (CAS No. 89-97-4), a key intermediate in various chemical syntheses.
The following sections detail its physical and chemical properties, toxicological profile, and
essential safety protocols, presented in a format tailored for laboratory and drug development
settings.

Core Safety and Property Data

2-Chlorobenzylamine is a combustible, colorless to light yellow liquid that is corrosive and
toxic.[1][2][3] It poses significant health risks, causing severe skin burns and eye damage upon
contact.[4] Inhalation, ingestion, or skin contact may lead to severe injury or even death, with
the potential for delayed effects.[1][2]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Chlorobenzylamine are
summarized in the table below, providing critical data for handling and storage.
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Property Value Source

Molecular Formula C7HsCIN [1114]

Molecular Weight 141.60 g/mol [1][4]
Clear, colorless to pale yellow

Appearance o [11[2][5]16]
liquid

Odor Slight amine odor [11121171

. . 215 °C (lit.)103-104 °C at 11-

Boiling Point [1112114]

15 hPa
_ _ 227-228 °C (Solvent: N,N-

Melting Point ] ] [1][3]

dimethylformamide)
_ 88 °C (190.4 - 195 °F) - closed

Flash Point [1114]
cup

Density 1.173 g/mL at 25 °C (lit.) [1][2]

Refractive Index

n20/D 1.562 (lit.)

[1]

Vapor Pressure

0.0772 mmHg at 25°C

[1]

Solubility

Somewhat soluble in water

(1102131071

pKa

8.52 + 0.10 (Predicted)

[1]

Toxicological and Hazard Data

2-Chlorobenzylamine is classified as a hazardous substance, with the primary dangers being

its corrosivity and toxicity. The GHS/CLP classifications highlight its potential to cause severe

health effects.
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Hazard .
. Code Description Source
Classification

Causes severe skin

Skin

) o H314 burns and eye 41071
Corrosion/Irritation

damage

Acute Toxicity, Oral ]

) H302 Harmful if swallowed [7]
(Warning)
Acute Toxicity, Dermal Harmful in contact

) H312 ) ) [7]
(Warning) with skin
Combustible Liquid H227 Combustible liquid

Experimental Protocols

While specific experimental reports for 2-Chlorobenzylamine are not detailed in standard
Safety Data Sheets, the hazard classifications are based on standardized testing protocols,
such as those established by the OECD (Organisation for Economic Co-operation and
Development).

General Protocol for Skin Corrosion/irritation
Assessment (Based on OECD Guideline 431 & 439)

This provides a generalized workflow for determining the skin corrosion or irritation potential of
a chemical like 2-Chlorobenzylamine.

o Test System Selection: In vitro methods using reconstructed human epidermis (RhE) models
are now preferred over in vivo animal testing.

o Preparation of Test Chemical: The test chemical is prepared at the appropriate concentration
and vehicle, if necessary.

o Application: A defined amount of the test chemical is applied topically to the surface of the
RhE tissue.
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 Incubation: The treated tissue is incubated for a specific period (e.g., 3 minutes to 4 hours for
corrosion, 15 to 60 minutes for irritation).

e Rinsing and Post-Incubation: The chemical is thoroughly rinsed from the tissue surface,
which is then transferred to fresh medium and incubated for a longer period (e.g., 24 to 42
hours) to allow for the expression of cytotoxic effects.

 Viability Assessment: Cell viability is measured, typically using the MTT assay, which
guantifies the conversion of a yellow tetrazolium salt to a purple formazan product by
metabolically active cells.

o Data Analysis: The cell viability of the treated tissue is compared to that of negative controls.
A chemical is identified as corrosive or an irritant if the tissue viability falls below certain
established thresholds.

Safety and Handling Workflows

Effective management of 2-Chlorobenzylamine in a research setting requires strict adherence
to safety protocols. The following diagrams illustrate key logical and experimental workflows.
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Caption: Logical information flow within a Safety Data Sheet (SDS).
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Evacuate Personnel
Ensure Area is Well-Ventilated

:

Eliminate Ignition Sources
(No Smoking, Sparks, Flames)

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Suit)

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect with Electrically Protected
Vacuum or by Wet-Brushing

Place in Suitable, Closed Container
for Disposal

Decontaminate Area & Equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chlorobenzylamine spill.
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Handling and Storage Recommendations

Proper handling and storage are paramount to ensure safety.

» Handling: Always work in a well-ventilated area, such as a fume hood.[4][8] Wear appropriate
personal protective equipment, including chemical-resistant gloves, safety goggles with a
face shield, and a protective suit.[4] Avoid inhalation of vapor or mist and prevent contact
with skin and eyes.[4][9] Keep away from heat, sparks, and open flames, and take measures
to prevent the buildup of electrostatic charge.[4][8]

o Storage: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[8]
[9] Keep containers tightly closed and consider storing under a nitrogen atmosphere as it is
air-sensitive.[1][8] Store away from incompatible materials such as acids, acid chlorides, acid
anhydrides, strong oxidizing agents, and carbon dioxide.[4][8]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4][8] Seek immediate medical attention.[4][8]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water and seek immediate medical attention.[4]

 Inhalation: Move the person into fresh air.[4] If not breathing, give artificial respiration.[4]
Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[4] Clean mouth with water and never give anything by
mouth to an unconscious person.[4][8] Seek immediate medical attention.[4][8]

o Fire-Fighting: Use dry chemical, CO2, alcohol-resistant foam, or water spray.[7][8] Water mist
can be used to cool closed containers.[8] Firefighters must wear self-contained breathing
apparatus and full protective gear.[4][8] Hazardous decomposition products include nitrogen
oxides, carbon oxides, and hydrogen chloride gas.[4][8]
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o Spills: Evacuate personnel and ensure adequate ventilation.[4] Remove all sources of
ignition.[4] Wear personal protective equipment.[4] Contain the spill with inert absorbent
material and collect it for disposal in a suitable, closed container.[4][8] Do not let the product
enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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